Cas no 54669-88-4 (Cyclohexanone, 2-[2-(3,4-dichlorophenyl)-2-oxoethyl]-)

• Product Name: Cyclohexanone, 2-[2-(3,4-dichlorophenyl)-2-oxoethyl]-
• CAS No: 54669-88-4
• MF: C₁₄H₁₄Cl₂O₂
• MW: 285.165762424469
• CID: 353966
• PubChem ID: 12270332
• Update Time: 2025-04-19

Cyclohexanone, 2-[2-(3,4-dichlorophenyl)-2-oxoethyl]- Chemical and Physical Properties

Names and Identifiers

• Cyclohexanone, 2-[2-(3,4-dichlorophenyl)-2-oxoethyl]-
• 2-[2-(3,4-dichlorophenyl)-2-oxoethyl]cyclohexan-1-one
• 54669-88-4
• DTXSID70483361
• FTNRXOWXEWCIGV-UHFFFAOYSA-N
• SCHEMBL11830987
• 2-(3,4-Dichlorophenacyl)cyclohexanone

• Inchi： 1S/C14H14Cl2O2/c15-11-6-5-10(7-12(11)16)14(18)8-9-3-1-2-4-13(9)17/h5-7,9H,1-4,8H2
• InChI Key： FTNRXOWXEWCIGV-UHFFFAOYSA-N
• SMILES： ClC1=C(C=CC(=C1)C(CC1C(CCCC1)=O)=O)Cl

Computed Properties

• Exact Mass: 284.03722
• Monoisotopic Mass: 284.0370851g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 18
• Rotatable Bond Count: 3
• Complexity: 330
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.5
• Topological Polar Surface Area: 34.1Ų

Experimental Properties

• PSA: 34.14